Cas no 2229133-92-8 (3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidin-3-ol
• CAS No: 2229133-92-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6181518
• PubChem ID: 165782677
• Update Time: 2025-10-31

3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidin-3-ol
• 2229133-92-8
• 3-[(2-methoxy-4,5-dimethylphenyl)methyl]pyrrolidin-3-ol
• EN300-1834977

• Inchi： 1S/C14H21NO2/c1-10-6-12(13(17-3)7-11(10)2)8-14(16)4-5-15-9-14/h6-7,15-16H,4-5,8-9H2,1-3H3
• InChI Key： PQFWMLTXAJCKFN-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C)C(C)=CC=2OC)CNCC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidin-3-ol

Exploring the Potential of 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidin-3-ol (CAS No. 2229133-92-8) in Modern Research

In the ever-evolving landscape of chemical research, 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidin-3-ol (CAS No. 2229133-92-8) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its methoxy and dimethylphenyl substituents, offers a fascinating platform for exploration in medicinal chemistry and material science. Researchers are particularly drawn to its pyrrolidin-3-ol core, a scaffold known for its versatility in drug design and biological activity modulation.

The growing demand for novel bioactive compounds has placed 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidin-3-ol in the spotlight. Recent studies suggest potential applications in addressing contemporary health challenges, aligning with current trends in personalized medicine and targeted therapies. Its structural features make it a promising candidate for investigating molecular interactions and structure-activity relationships, topics frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's methylpyrrolidin-3-ol moiety presents interesting opportunities for structure modification and derivatization. These aspects are particularly relevant given the current emphasis on green chemistry and atom economy in synthetic protocols. The presence of both aromatic and aliphatic components in its structure allows for diverse chemical transformations, making it a valuable building block in organic synthesis.

Analytical characterization of CAS No. 2229133-92-8 has revealed intriguing physicochemical properties that warrant further investigation. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate its structural features, addressing common questions researchers have about compound verification and purity assessment. The compound's solubility profile and stability characteristics are also subjects of ongoing research, particularly in relation to formulation development.

In the context of current scientific trends, 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidin-3-ol aligns with several hot topics in chemical research. Its potential role in bioactive compound discovery and chemical biology applications has generated considerable discussion in academic circles. The compound's structural complexity also makes it relevant to studies on molecular recognition and supramolecular chemistry, areas that continue to attract significant research funding and attention.

Quality control aspects of CAS No. 2229133-92-8 have become increasingly important as research interest grows. Standardization of synthetic protocols and analytical methods for this compound addresses common concerns about reproducibility in chemical research. The development of robust characterization techniques for such specialized molecules remains a priority for many laboratories working in this domain.

The future research directions for 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidin-3-ol appear promising and diverse. Current investigations are exploring its potential in various applications while maintaining focus on safety profiles and environmental impact - key considerations in modern chemical development. As the scientific community continues to uncover new aspects of this interesting molecule, its role in advancing chemical knowledge and potential practical applications will likely expand significantly.